4-Chloro-8-iodoquinazoline

• IUPAC Name: 4-chloro-8-iodoquinazoline
• InChI: InChI=1S/C8H4ClIN2/c9-8-5-2-1-3-6(10)7(5)11-4-12-8/h1-4H
• InChI Key: JMEUDFPLOIQUOL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)I)N=CN=C2Cl
• Molecular Formula: C8H4ClIN2
• DSSTOX Substance ID: DTXSID40559800
• Molecular Weight: 290.49 g/mol
• CAS RN: 125096-73-3

Description

4-Chloro-8-iodoquinazoline is a chemical compound with the molecular formula C8H4ClIN2 and a molecular weight of 290.49. It is a solid substance that should be stored in a dark place, under an inert atmosphere, at room temperature.

Synthesis Analysis

The synthesis of 4-Chloro-8-iodoquinazoline involves a process known as N-arylation. This process involves the use of 4-chloroquinazoline and 4-chloro-6-iodo-2-phenylquinazoline as substrates. The N-arylation of 4-chloroquinazolines in THF/H2O rapidly and efficiently afforded a library of novel 6-halo-2-phenyl-substituted 4-anilinoquinazolines.

Molecular Structure Analysis

The InChI code for 4-Chloro-8-iodoquinazoline is 1S/C8H4ClIN2/c9-8-5-2-1-3-6 (10)7 (5)11-4-12-8/h1-4H. This code provides a unique representation of the molecule’s structure.

Physical And Chemical Properties Analysis

4-Chloro-8-iodoquinazoline is a solid substance with a molecular weight of 290.49. It should be stored in a dark place, under an inert atmosphere, at room temperature.

Scientific Research Applications

Anticancer Agents

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Microwave-Mediated N-Arylation

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Antiproliferative Properties

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Safety and Hazards

4-Chloro-8-iodoquinazoline is classified as a hazardous substance. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/clothing/eye protection/face protection, and using only outdoors or in a well-ventilated area.

Future Directions

The future directions for 4-Chloro-8-iodoquinazoline research could involve further exploration of its potential as an antitumor agent. Additionally, improving the efficiency of reactions involving 4-chloro-8-iodoquinazoline could be another area of focus.

Mechanism of Action

Target of Action

4-Chloro-8-iodoquinazoline is a derivative of quinazoline, a class of compounds known to inhibit some receptor tyrosine kinases (RTKs) expressed by malignant tumors . These RTKs include platelet-derived growth factor receptor beta (PDGFR-β), vessel epidermal growth factor receptor (VEGFR-2), and epidermal growth factor receptor (EGFR) . These receptors play crucial roles in cell proliferation, survival, and differentiation, and their overexpression or mutation is often associated with cancer .

Mode of Action

It is known that quinazoline derivatives can inhibit the aforementioned rtks . This inhibition prevents the activation of downstream signaling pathways that promote cell proliferation and survival, thereby exerting an anticancer effect .

Biochemical Pathways

Upon inhibiting the RTKs, 4-Chloro-8-iodoquinazoline disrupts several biochemical pathways. These include the PI3K/Akt/mTOR pathway, which regulates cell growth and survival, and the Ras/Raf/MEK/ERK pathway, which controls cell proliferation . The disruption of these pathways leads to the inhibition of cancer cell growth .

Pharmacokinetics

It is known that quinazoline derivatives generally have good absorption, distribution, metabolism, and excretion (adme) properties . These properties contribute to the bioavailability of the compound, which is crucial for its therapeutic effect .

Result of Action

The inhibition of RTKs and disruption of downstream signaling pathways by 4-Chloro-8-iodoquinazoline result in the suppression of cancer cell proliferation and survival . This leads to the reduction of tumor growth .

Action Environment

The action of 4-Chloro-8-iodoquinazoline can be influenced by various environmental factors. For instance, the pH of the tumor microenvironment can affect the compound’s stability and efficacy . Moreover, the presence of certain enzymes in the body can influence the metabolism of the compound, thereby affecting its bioavailability and therapeutic effect .

Synthesis routes and methods

Procedure details

Tosylic acid dihydrate (0.038 g) was added to a suspension of 2-amino-3-iodobenzamide (0.513 g) supplemented with methyl orthoformate (5 ml) and NMP (1 ml), and the mixture was heated to reflux for 3 hours. After cooling, water was added to the reaction solution, and the deposit was filtrated and dried under reduced pressure to obtain 8-iodoquinazolin-4(1H)-one (0.481 g). Phosphorus oxychloride (10 ml) was added to the obtained 8-iodoquinazolin-4(1H)-one (1.17 g), and the mixture was heated to reflux for 8 hours. The solvent was distilled off under reduced pressure, and chloroform was added to the residue. The reaction solution was neutralized with an aqueous sodium hydroxide solution with cooling in an ice bath and partitioned into organic and aqueous layers. The organic layer was washed with brine. The organic layer thus washed was dried over anhydrous sodium sulfate. Then, the solvent was distilled off, and the residue was purified by neutral silica gel column chromatography (chloroform/ethyl acetate) to obtain 4-chloro-8-iodoquinazoline (0.946 g). 4-(4-Chloroquinazolin-8-yl)-2-(4-hydroxycyclohexylamino)benzonitrile was obtained according to Example 2(1) using the obtained 4-chloro-8-iodoquinazoline instead of compound (1b) and PdCl2dppf instead of Pd(PPh3)4. A compound of Comparative Example 2 was obtained as a pale yellow solid (yield based on 5 steps: 10%) according to Example 79 using the obtained 4-(4-chloroquinazolin-8-yl)-2-(4-hydroxycyclohexylamino)benzonitrile instead of compound (4b) and 3-quinolineboronic acid instead of 3-(tert-butylamino)-4-cyanophenylboronic acid pinacol ester.

Q & A

Q1: Why are researchers interested in synthesizing polycarbo-substituted imidazo[1,2-c]quinazolines?

A1: The research highlights the potential of imidazo[1,2-c]quinazoline derivatives in medicinal chemistry. Specifically, this class of compounds has shown promising cytotoxic activity, particularly against cancer cell lines. [, ] Researchers are synthesizing various derivatives to explore their structure-activity relationships and potentially discover new anticancer agents.

Q2: How were the polycarbo-substituted 2H-imidazo[1,2-c]quinazolines synthesized in the study?

A2: The synthesis involved a multi-step process starting with 2-aryl-6-bromo-4-chloro-8-iodoquinazolines. [] First, amination with 2-aminoethanol followed by acid-promoted cyclodehydration yielded 5-aryl-9-bromo-7-iodo-2,3-dihydro-2H-imidazo[1,2-c]quinazolines. Then, these intermediates underwent either sequential Sonogashira and Suzuki-Miyaura cross-coupling reactions or a one-pot Sonogashira/Stille coupling to introduce diverse polycarbo-substitutions on the imidazo[1,2-c]quinazoline core.

Q3: What is the significance of investigating the "Structure-Activity Relationship" (SAR) of these compounds?

A3: Understanding the SAR is crucial for optimizing the biological activity of potential drug candidates. By systematically modifying the structure of the imidazo[1,2-c]quinazolines, researchers can determine which structural features contribute to cytotoxicity and to what extent. This knowledge helps guide the design of more potent and selective anticancer agents. While the provided abstracts don't present specific SAR findings, they highlight the synthesis of diversely functionalized derivatives as a step towards such investigations. []